Cas no 1806677-74-6 (4-(3-Chloropropyl)-2-ethyltoluene)

• Product Name: 4-(3-Chloropropyl)-2-ethyltoluene
• CAS No: 1806677-74-6
• MF: C₁₂H₁₇Cl
• MW: 196.716382741928
• CID: 5001568
• Update Time: 2025-06-08

4-(3-Chloropropyl)-2-ethyltoluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-2-ethyltoluene

• Inchi： 1S/C12H17Cl/c1-3-12-9-11(5-4-8-13)7-6-10(12)2/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： VXRXCTSMNXOIQO-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C)=C(CC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 133
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Additional information on 4-(3-Chloropropyl)-2-ethyltoluene

Chemical Profile of 4-(3-Chloropropyl)-2-ethyltoluene (CAS No. 1806677-74-6)

4-(3-Chloropropyl)-2-ethyltoluene, identified by the Chemical Abstracts Service Number (CAS No.) 1806677-74-6, is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound, characterized by its aromatic structure modified with an ethyl group at the 2-position and a chloropropyl substituent at the 4-position, presents a unique set of chemical properties that make it valuable for various applications, particularly in the development of novel materials and bioactive molecules.

The molecular structure of 4-(3-Chloropropyl)-2-ethyltoluene consists of a benzene ring substituted with an ethyl group at the 2-position and a chloropropyl group at the 4-position. This configuration imparts distinct reactivity and interaction capabilities, making it a versatile intermediate in organic synthesis. The presence of both electron-donating (ethyl) and electron-withdrawing (chloropropyl) groups on the aromatic ring influences its electronic properties, which can be exploited in designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the potential applications of 4-(3-Chloropropyl)-2-ethyltoluene in pharmaceutical research. Its structural features suggest that it could serve as a precursor for synthesizing more complex molecules with therapeutic properties. For instance, researchers have been investigating its utility in the development of novel antimicrobial agents. The chloropropyl group, in particular, can be functionalized to introduce additional pharmacophores that enhance binding affinity to biological targets. Preliminary studies have shown promising results in modifying this compound to develop derivatives with improved efficacy against resistant bacterial strains.

Moreover, the ethyl group at the 2-position of the benzene ring provides a handle for further chemical modifications, allowing chemists to tailor the molecule for specific applications. This flexibility has made 4-(3-Chloropropyl)-2-ethyltoluene a valuable building block in medicinal chemistry. Researchers are exploring its use in synthesizing small-molecule inhibitors targeting various enzymes and receptors involved in metabolic disorders and inflammatory diseases. The compound's ability to undergo selective reactions such as nucleophilic substitution and metal-catalyzed coupling reactions makes it an attractive candidate for constructing complex drug candidates.

The synthesis of 4-(3-Chloropropyl)-2-ethyltoluene involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include Friedel-Crafts alkylation followed by chlorination and subsequent functionalization of the propyl chain. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity. These methodologies underscore the compound's importance as a synthetic intermediate and its potential for large-scale production.

From an industrial perspective, 4-(3-Chloropropyl)-2-ethyltoluene holds promise for applications beyond pharmaceuticals. Its aromatic structure and substituent pattern make it suitable for use in polymer chemistry, where it can serve as a monomer or additive to improve material properties such as thermal stability and mechanical strength. Additionally, researchers are exploring its role in agrochemical formulations, where its structural features could contribute to the development of more effective pesticides and herbicides.

The safety profile of 4-(3-Chloropropyl)-2-ethyltoluene is another critical aspect that has been studied extensively. While preliminary toxicological assessments indicate that it is relatively non-toxic at moderate concentrations, further studies are needed to fully understand its potential health effects. Researchers are conducting comprehensive toxicological evaluations to determine safe handling procedures and potential long-term exposure risks. These studies are essential for ensuring that the compound can be used safely in both laboratory and industrial settings.

In conclusion, 4-(3-Chloropropyl)-2-ethyltoluene (CAS No. 1806677-74-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structural features enable diverse chemical modifications, making it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in scientific innovation across multiple disciplines.